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Compound of Interest

Compound Name:
Tetramethylammonium methyl

carbonate

Cat. No.: B8640623 Get Quote

An In-depth Technical Guide to Tetramethylammonium Methyl Carbonate

Introduction
Tetramethylammonium methyl carbonate is a quaternary ammonium salt that has garnered

interest in the field of organic synthesis. Its utility as a metal-free catalyst, particularly in

transesterification reactions, makes it a valuable tool for researchers and professionals in drug

development and chemical manufacturing. This guide provides a comprehensive overview of

the known physical and chemical properties of tetramethylammonium methyl carbonate, its

synthesis, reactivity, and applications, with a focus on providing technical details relevant to a

scientific audience.

Physical and Chemical Properties
Tetramethylammonium methyl carbonate is a solid material under standard conditions. A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₆H₁₅NO₃ [1][2]

Molecular Weight 149.19 g/mol [1][2]

CAS Registry Number 22426-79-5 [1][3]

IUPAC Name
methyl

carbonate;tetramethylazanium
[1]

Appearance
White to light yellow

powder/crystal

Melting Point 144 °C

Purity >98.0%

SMILES
C--INVALID-LINK--

(C)C.COC(=O)[O-]
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

chemical compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure. For

tetramethylammonium methyl carbonate, the following signals are expected:

¹H NMR: Two distinct signals are anticipated. One for the twelve equivalent protons of the

tetramethylammonium cation and another for the three protons of the methyl group on the

methyl carbonate anion.

¹³C NMR: Three signals are expected: one for the four equivalent methyl carbons of the

tetramethylammonium cation, one for the methyl carbon of the methyl carbonate anion, and

one for the carbonate carbon. SpectraBase provides access to the ¹³C NMR spectrum of

tetramethylammonium methyl carbonate.[2]
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Infrared (IR) Spectroscopy
While a specific IR spectrum for tetramethylammonium methyl carbonate is not readily

available in the provided search results, the expected characteristic absorption bands can be

inferred from the spectra of related carbonate compounds.[4][5] Key vibrational modes would

include:

C-H stretching from the methyl groups of the cation and anion.

C=O stretching of the carbonate group, which is a strong and characteristic band.

C-O stretching of the carbonate group.

C-N stretching of the tetramethylammonium cation.

Synthesis and Reactivity
Tetramethylammonium methyl carbonate is primarily utilized as a catalyst. It is particularly

effective as an environmentally benign, metal-free catalyst for the chemoselective, scalable,

and reusable transesterification of various esters and alcohols.[6][7][8] The in situ generation of

highly active tetramethylammonium alkoxides is key to its catalytic activity.[6][8]

The general scheme for its catalytic action in transesterification is as follows:

The alcohol substrate reacts with the methyl carbonate anion to form an alkoxide and

methanol.

The newly formed, highly nucleophilic alkoxide then attacks the ester substrate, leading to

transesterification.

The methyl carbonate is regenerated, allowing the catalytic cycle to continue.

Applications in Drug Development and Organic
Synthesis
The primary application of tetramethylammonium methyl carbonate is as a catalyst in

organic synthesis. Its metal-free nature is particularly advantageous in the synthesis of
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pharmaceutical intermediates and active pharmaceutical ingredients (APIs), where metal

contamination is a significant concern. The introduction of methyl groups is a common strategy

in drug design to modulate the physicochemical, pharmacodynamic, and pharmacokinetic

properties of molecules.[9]

Thermal Stability and Safety
Thermal Stability
Specific thermal decomposition data (TGA/DSC) for tetramethylammonium methyl
carbonate is not detailed in the provided search results. However, studies on related

compounds like dimethyl carbonate show decomposition at elevated temperatures.[10] The

thermal stability of the solid electrolyte interphase (SEI) layer in lithium-ion batteries, which can

contain lithium methyl carbonate, is an area of active research, with decomposition reactions

occurring at temperatures around 100°C.[11]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, tetramethylammonium methyl carbonate is classified as causing skin irritation

(H315) and serious eye irritation (H319).[1] Therefore, appropriate personal protective

equipment, such as gloves and safety glasses, should be used when handling this compound.

It is also noted to be moisture-sensitive and should be stored under an inert atmosphere in a

cool, dark place.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of

tetramethylammonium methyl carbonate are not explicitly provided in the search results.

However, standard methodologies for the techniques mentioned can be described.

General Protocol for NMR Spectroscopic Analysis
Sample Preparation: Dissolve a small amount (typically 5-10 mg) of the sample in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Data Acquisition: Record ¹H and ¹³C NMR spectra on a spectrometer (e.g., 300, 500, or 600

MHz).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24187825/
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.researchgate.net/publication/330509659_Thermal_degradation_analyses_of_carbonate_solvents_used_in_Li-ion_batteries
https://www.researchgate.net/publication/383244804_Decomposition_Mechanism_of_Lithium_Methyl_Carbonate_with_Electrolyte_in_the_Solid_Electrolyte_Interphase_to_Elucidate_the_Early_Stages_of_Thermal_Runaway_in_Lithium-Ion_Batteries
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-methyl-carbonate
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Processing: Process the acquired data (Fourier transform, phase correction, baseline

correction) to obtain the final spectrum.

Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative number of

protons and analyze the chemical shifts and coupling patterns to elucidate the structure.

Analyze the chemical shifts in the ¹³C NMR spectrum to identify the different carbon

environments.

General Protocol for Attenuated Total Reflectance (ATR)-
FTIR Spectroscopy

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Data Acquisition: Press the sample against the crystal to ensure good contact. Record the

spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio.

Background Subtraction: Record a background spectrum of the clean, empty ATR crystal

and subtract it from the sample spectrum.

Analysis: Identify the characteristic absorption bands and compare them to known functional

group frequencies to confirm the structure of the compound.

General Protocol for Thermogravimetric Analysis (TGA)
Sample Preparation: Place a small, accurately weighed amount of the sample (typically 5-10

mg) into a TGA pan.

Data Acquisition: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled

atmosphere (e.g., nitrogen or air).

Analysis: Monitor the change in mass as a function of temperature. The resulting TGA curve

provides information about the thermal stability and decomposition profile of the material.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Characterization

Application

Synthesis of
Tetramethylammonium

Methyl Carbonate

NMR Spectroscopy
(¹H, ¹³C)

FTIR Spectroscopy

Thermal Analysis
(TGA/DSC)

Purity Assessment
(e.g., Titration)

Catalyst in
Transesterification

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, characterization, and application of a

chemical compound.
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Caption: Catalytic cycle of tetramethylammonium methyl carbonate in a transesterification

reaction.

Conclusion
Tetramethylammonium methyl carbonate is a promising metal-free catalyst for organic

synthesis, offering an environmentally benign alternative to traditional metal-based catalysts. Its

application in transesterification reactions is of particular interest to the pharmaceutical and

chemical industries. While a comprehensive dataset on all its properties is still emerging, the

available information on its physical characteristics, spectroscopic data, and reactivity provides

a solid foundation for its use in research and development. Further studies to fully elucidate its

thermal decomposition pathways and solubility in a wider range of organic solvents would be

beneficial for expanding its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

